2-cyclohexyl-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-cyclohexyl-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide” is a derivative of 2-cyclohexyl-N-[(Z)-(3-methoxyphenyl/3-hydroxyphenyl) methylidene]hydrazinecarbothioamides . It has been synthesized and evaluated in vitro against the HER-2 overexpressed breast cancer cell line SKBr-3 .
Synthesis Analysis
The synthesis of this compound involves the optimization of lead derivatives of 2-cyclohexyl-N-[(Z)-(3-methoxyphenyl/3-hydroxyphenyl) methylidene]hydrazinecarbothioamides . The synthesized compounds were characterized and evaluated in vitro against the HER-2 overexpressed breast cancer cell line SKBr-3 .Molecular Structure Analysis
The molecular structure of this compound is complex, with a molecular formula of C32H36N2O3 . The average mass is 496.640 Da and the mono-isotopic mass is 496.272583 Da .Scientific Research Applications
Synthesis and Biological Activity Studies
Antinociceptive Activity : A study on derivatives of 3(2H)-pyridazinone, structurally similar to the compound , explored their synthesis and antinociceptive activity. These compounds showed promising antinociceptive effects, suggesting potential as pain management agents. The study's findings underline the significance of structural modifications for enhancing biological activities (Doğruer et al., 2000).
Antidepressant Biochemical Profile : Another related study evaluated the biochemical profile of a novel bicyclic compound for its antidepressant activity, underscoring the importance of analyzing neurochemical profiles to predict therapeutic benefits. This emphasizes the relevance of exploring compounds like "2-cyclohexyl-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide" for potential antidepressant effects (Muth et al., 1986).
Antimicrobial and Antioxidant Properties : Research involving the synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings using 2-chloro-6-ethoxy-4-acetylpyridine as starting material demonstrated significant antibacterial and antifungal activities. Such studies illustrate the potential of structurally complex acetamides in contributing to the development of new antimicrobial agents (Hossan et al., 2012).
Chemical Synthesis and Evaluation
Synthetic Methodologies : The oxidative cyclisation of N-(2-alken-1-yl)amides to synthesize diastereomerically pure pyrrolidin-2-ones highlights innovative synthetic routes that could be relevant for synthesizing compounds like "this compound" (Galeazzi et al., 1996).
Pharmacological Applications : Studies on compounds such as 2-phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives for antidepressant activity indicate the broad interest in exploring structurally related molecules for therapeutic applications, suggesting a possible area of investigation for the compound (Yardley et al., 1990).
Properties
IUPAC Name |
2-cyclohexyl-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3O3/c1-27-18-9-7-17(8-10-18)19-11-12-21(26)24(23-19)14-13-22-20(25)15-16-5-3-2-4-6-16/h7-12,16H,2-6,13-15H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWROAPUHURRPTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)CC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.